4-[(3-Bromophenyl)amino]-6-acrylamidoquinazoline

• CAS No.: 194423-15-9
• Product Name: 4-[(3-Bromophenyl)amino]-6-acrylamidoquinazoline
• Molecular Formula: C17H13BrN4O
• Molecular Weight: 369.2 g/mol
• IUPAC Name: N-[4-(3-bromoanilino)quinazolin-6-yl]prop-2-enamide
• Standard InChI: InChI=1S/C17H13BrN4O/c1-2-16(23)21-13-6-7-15-14(9-13)17(20-10-19-15)22-12-5-3-4-11(18)8-12/h2-10H,1H2,(H,21,23)(H,19,20,22)
• Standard InChIKey: HTUBKQUPEREOGA-UHFFFAOYSA-N
• SMILES: C=CC(=O)NC1=CC2=C(C=C1)N=CN=C2NC3=CC(=CC=C3)Br
• Canonical SMILES: C=CC(=O)NC1=CC2=C(C=C1)N=CN=C2NC3=CC(=CC=C3)Br
• Appearance: Solid powder
• Description: PD 168393 is a member of the class of quinazolines carrying bromoanilino and acrylamido substituents at positions 4 and 6 respectively. It has a role as an epidermal growth factor receptor antagonist. It is a member of quinazolines, a member of acrylamides, a substituted aniline, a member of bromobenzenes and a secondary carboxamide.; PD-168393 is an epidermal growth factor receptor inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not soluble in water.
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PD168393; PD 168393; PD-168393.
• Reference: 1: Skelton LA, Boron WF. Effect of acute acid-base disturbances on ErbB1/2 tyrosine phosphorylation in rabbit renal proximal tubules. Am J Physiol Renal Physiol. 2013 Dec 15;305(12):F1747-64. doi: 10.1152/ajprenal.00307.2013. Epub 2013 Oct 16. PubMed PMID: 24133121; PubMed Central PMCID: PMC3882443.; 2: Poole NM, Nyindodo-Ogari L, Kramer C, Coons LB, Cole JA. Effects of tick saliva on the migratory and invasive activity of Saos-2 osteosarcoma and MDA-MB-231 breast cancer cells. Ticks Tick Borne Dis. 2013 Feb;4(1-2):120-7. doi: 10.1016/j.ttbdis.2012.09.003. Epub 2012 Nov 16. PubMed PMID: 23168047.; 3: Turpaev K, Drapier JC. Stimulatory effect of benzylidenemalononitrile tyrphostins on expression of NO-dependent genes in U-937 monocytic cells. Eur J Pharmacol. 2009 Mar 15;606(1-3):1-8. doi: 10.1016/j.ejphar.2009.01.015. Epub 2009 Jan 21. PubMed PMID: 19374863.; 4: Hammoud L, Burger DE, Lu X, Feng Q. Tissue inhibitor of metalloproteinase-3 inhibits neonatal mouse cardiomyocyte proliferation via EGFR/JNK/SP-1 signaling. Am J Physiol Cell Physiol. 2009 Apr;296(4):C735-45. doi: 10.1152/ajpcell.00246.2008. Epub 2009 Feb 11. PubMed PMID: 19211917.; 5: Khalil MY, Grandis JR, Shin DM. Targeting epidermal growth factor receptor: novel therapeutics in the management of cancer. Expert Rev Anticancer Ther. 2003 Jun;3(3):367-80. Review. PubMed PMID: 12820779.; 6: Sun Y, Fry DW, Vincent P, Nelson JM, Elliott W, Leopold WR. Growth inhibition of nasopharyngeal carcinoma cells by EGF receptor tyrosine kinase inhibitors. Anticancer Res. 1999 Mar-Apr;19(2A):919-24. PubMed PMID: 10368634.
• PubChem Compound: 4708
• Last Modified: Nov 11 2021